![molecular formula C11H16ClNO2 B2877775 (R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride CAS No. 197508-49-9](/img/structure/B2877775.png)
(R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride
Overview
Description
“®-[3’,4’-(Methylenedioxy)phenyl]-1-butylamine hydrochloride” is a chemical compound with the molecular formula C11H15NO2.HCl . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “®-[3’,4’-(Methylenedioxy)phenyl]-1-butylamine hydrochloride” is represented by the SMILES string: CCCC@HOCO2)N.Cl . The InChI representation is: InChI=1S/C11H15NO2.ClH/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10;/h4-6,9H,2-3,7,12H2,1H3;1H/t9-;/m1./s1 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 229.70 . It has a boiling point of 326.6ºC at 760mmHg .Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics , the study of proteomes and their functions. Specifically, it’s used for the identification and quantification of proteins, understanding their interactions, and determining their functional activity within the biological system .
Synthesis of Derrubone
Derrubone is an isoflavonoid with potential anti-cancer properties. “®-[3’,4’-(Methylenedioxy)phenyl]-1-butylamine hydrochloride” serves as a precursor in the synthesis of derrubone, which is being explored for its therapeutic applications .
Analytical Standard for Methamphetamine Analysis
The compound is used as an analytical standard to analyze seized methamphetamine samples. It helps in profiling the stable isotopic compositions of methamphetamine by isotope ratio mass spectrometry, which is crucial for forensic science .
Mechanism of Action
Target of Action
The primary targets of ®-[3’,4’-(Methylenedioxy)phenyl]-1-butylamine hydrochloride are currently unknown. This compound is a product for proteomics research
Mode of Action
As a proteomics research product
Biochemical Pathways
The compound is structurally related to 3,4-methylenedioxyphenylisopropylamine (MDA) analogs
properties
IUPAC Name |
(1R)-1-(1,3-benzodioxol-5-yl)butan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2.ClH/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10;/h4-6,9H,2-3,7,12H2,1H3;1H/t9-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJVFJKLPESJUDV-SBSPUUFOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C1=CC2=C(C=C1)OCO2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@H](C1=CC2=C(C=C1)OCO2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-[3',4'-(Methylenedioxy)phenyl]-1-butylamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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